molecular formula C8H4BrClN2O B3164018 4-Bromo-6-chloro-1H-indazole-3-carbaldehyde CAS No. 887568-38-9

4-Bromo-6-chloro-1H-indazole-3-carbaldehyde

Cat. No. B3164018
CAS RN: 887568-38-9
M. Wt: 259.49 g/mol
InChI Key: FYXXDHAZXFYWTQ-UHFFFAOYSA-N
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Description

“4-Bromo-6-chloro-1H-indazole-3-carbaldehyde” is a chemical compound with the molecular formula C8H4BrClN2O . It is an intermediate used in the preparation of formaldoxime and hydrazine .


Synthesis Analysis

The synthesis of “4-Bromo-6-chloro-1H-indazole-3-carbaldehyde” involves diazotizing 4-chloro-2-fluoroaniline with sodium nitrite and nitrite . The product can be purified by recrystallization .


Molecular Structure Analysis

The molecular weight of “4-Bromo-6-chloro-1H-indazole-3-carbaldehyde” is 231.48 . The InChI code for this compound is 1S/C7H4BrClN2/c8-6-1-4(9)2-7-5(6)3-10-11-7/h1-3H, (H,10,11) .


Chemical Reactions Analysis

Indazole derivatives, such as “4-Bromo-6-chloro-1H-indazole-3-carbaldehyde”, are ideal precursors for the synthesis of active molecules . They are essential and efficient chemical precursors for generating biologically active structures .


Physical And Chemical Properties Analysis

“4-Bromo-6-chloro-1H-indazole-3-carbaldehyde” is a solid compound . It should be stored in an inert atmosphere at a temperature between 2-8°C .

Mechanism of Action

The cyclization process in the synthesis of indazoles, including “4-Bromo-6-chloro-1H-indazole-3-carbaldehyde”, is greatly affected by the hydrogen bond . A new mechanism related to the synthesis of indazole has been proposed, which is suitable for similar cyclization .

Safety and Hazards

This compound is classified under the GHS07 hazard class . It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and avoiding dust formation .

Future Directions

“4-Bromo-6-chloro-1H-indazole-3-carbaldehyde” is an intermediate used in the preparation of formaldoxime and hydrazine . It is prepared by diazotizing 4-chloro-2-fluoroaniline with sodium nitrite and nitrite . The product can be purified by recrystallization . This suggests potential future directions in the synthesis of other chemical compounds.

properties

IUPAC Name

4-bromo-6-chloro-2H-indazole-3-carbaldehyde
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H4BrClN2O/c9-5-1-4(10)2-6-8(5)7(3-13)12-11-6/h1-3H,(H,11,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FYXXDHAZXFYWTQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C2=C(NN=C21)C=O)Br)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H4BrClN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

259.49 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Bromo-6-chloro-1H-indazole-3-carbaldehyde

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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